Cas no 1248922-48-6 (methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate
• CAS No: 1248922-48-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5894939
• PubChem ID: 61922964
• Update Time: 2025-06-30

methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanoic acid, α-(methylamino)-, methyl ester
• Methyl 2-(methylamino)-3-(1h-pyrazol-1-yl)propanoate
• EN300-1123380
• CS-0347026
• 1248922-48-6
• AKOS011196890
• methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate

• Inchi： 1S/C8H13N3O2/c1-9-7(8(12)13-2)6-11-5-3-4-10-11/h3-5,7,9H,6H2,1-2H3
• InChI Key： OOZNTPYVAGTFEY-UHFFFAOYSA-N
• SMILES： C(NC)(C(=O)OC)CN1N=CC=C1

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 296.9±35.0 °C(Predicted)
• pka: 5.97±0.20(Predicted)

Additional information on methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate

Introduction to Methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate (CAS No. 1248922-48-6)

Methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate, with the CAS number 1248922-48-6, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological applications. The presence of both methylamino and pyrazole moieties in its molecular structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The chemical structure of Methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate consists of a propanoate ester group linked to a pyrazole ring, which is further substituted with a methylamino group. This arrangement creates a molecule with potential capabilities for various biochemical interactions. The pyrazole ring is known for its ability to engage in hydrogen bonding and hydrophobic interactions, which are crucial for binding to biological targets such as enzymes and receptors. The ester group, on the other hand, can influence the solubility and metabolic stability of the compound, making it an important factor in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Pyrazole derivatives, in particular, have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The compound Methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate is no exception and has been explored in several preclinical studies for its potential therapeutic effects.

One of the most intriguing aspects of Methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate is its interaction with enzymes and receptors involved in critical biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes that are implicated in inflammation and cancer progression. For instance, preliminary research indicates that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are known to play a key role in the production of prostaglandins that mediate inflammation.

Furthermore, the pyrazole moiety in Methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate has been shown to have potential anticancer properties. Research has demonstrated that pyrazole derivatives can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The methylamino group may also contribute to these effects by modulating the compound's ability to interact with specific targets.

The synthesis of Methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrazole ring, followed by functionalization with the methylamino group and finally esterification to introduce the propanoate ester. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

In terms of pharmacokinetic properties, Methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate exhibits promising characteristics that make it suitable for further development as a therapeutic agent. Preliminary studies suggest that it has good oral bioavailability and moderate metabolic stability, which are essential factors for a drug candidate. Additionally, its solubility profile indicates potential for formulation into various dosage forms, enhancing its therapeutic applicability.

The safety profile of Methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate is another critical aspect that has been evaluated in preclinical studies. Acute toxicity tests have shown that the compound is well-tolerated at moderate doses, with no significant adverse effects observed. However, further long-term studies are necessary to assess any potential chronic toxicity or side effects associated with its use.

Recent advancements in computational chemistry have also played a significant role in understanding the pharmacological properties of Methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided researchers in optimizing its structure for improved efficacy and reduced toxicity.

The future prospects of Methyl 2-(methylamino)-3-(1H-pyrazol-1-yl)propanoate are promising, with ongoing research aimed at elucidating its mechanisms of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process, bringing this compound closer to clinical trials and eventual market approval.